Cas no 1245806-87-4 (6-Bromo-2-pyridinecarboximidamide Hydrochloride)

6-Bromo-2-pyridinecarboximidamide Hydrochloride is a brominated pyridine derivative featuring a carboximidamide functional group, rendered as its hydrochloride salt for enhanced stability and solubility. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceutical building blocks. The bromo substituent offers a reactive site for further functionalization via cross-coupling reactions, while the amidine group provides a handle for diverse chemical modifications. Its hydrochloride form ensures improved handling and storage characteristics. This reagent is valued for its utility in medicinal chemistry and materials science research, where precise structural control is critical.
6-Bromo-2-pyridinecarboximidamide Hydrochloride structure
1245806-87-4 structure
Product Name:6-Bromo-2-pyridinecarboximidamide Hydrochloride
CAS No:1245806-87-4
MF:C6H7BrClN3
MW:236.496878862381
MDL:MFCD12755610
CID:1031720
PubChem ID:23051378
Update Time:2025-06-13

6-Bromo-2-pyridinecarboximidamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 6-Bromopicolinimidamide hydrochloride
    • 6-Bromo-2-pyridinecarboximidamide hydrochloride (1:1)
    • 1245806-87-4
    • A804992
    • MFCD12755610
    • 6-bromopicolinimidamidehydrochloride
    • 6-BROMOPYRIDINE-2-CARBOXIMIDAMIDE HYDROCHLORIDE
    • AKOS015843918
    • DS-5215
    • DB-359323
    • 6-bromopyridine-2-carboximidamide;hydrochloride
    • 6-bromo-2-picoline amidine hydrochloride
    • 6-BROMOPICOLINIMIDAMIDE HCL
    • O11565
    • EN300-6766802
    • DB-062119
    • 6-bromo-2-pyridinecarboximidamide hydrochloride
    • 2-Pyridinecarboximidamide, 6-bromo-, hydrochloride (1:1)
    • SCHEMBL2728960
    • 6-bromopyridine-2-carboxamidine hydrochloride
    • CS-0217114
    • A909986
    • 122918-17-6
    • ROCOYRYYLFKACD-UHFFFAOYSA-N
    • 6-Bromo-2-pyridinecarboximidamide Hydrochloride
    • MDL: MFCD12755610
    • Inchi: 1S/C6H6BrN3.ClH/c7-5-3-1-2-4(10-5)6(8)9;/h1-3H,(H3,8,9);1H
    • InChI Key: ROCOYRYYLFKACD-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(C(=N)N)=N1.Cl

Computed Properties

  • Exact Mass: 234.95119g/mol
  • Monoisotopic Mass: 234.95119g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 137
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.8Ų

6-Bromo-2-pyridinecarboximidamide Hydrochloride Security Information

6-Bromo-2-pyridinecarboximidamide Hydrochloride Pricemore >>

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Additional information on 6-Bromo-2-pyridinecarboximidamide Hydrochloride

Comprehensive Overview of 6-Bromo-2-pyridinecarboximidamide Hydrochloride (CAS 1245806-87-4): Properties, Applications, and Research Insights

6-Bromo-2-pyridinecarboximidamide Hydrochloride (CAS 1245806-87-4) is a specialized organic compound widely recognized in pharmaceutical and chemical research. With the molecular formula C6H7BrN3·HCl, this compound features a pyridine core substituted with a bromo group and a carboximidamide moiety, making it a versatile intermediate for drug discovery and material science. Its unique structure has garnered attention in medicinal chemistry, particularly for designing kinase inhibitors and antimicrobial agents.

Recent studies highlight the growing demand for 6-Bromo-2-pyridinecarboximidamide Hydrochloride in high-throughput screening and structure-activity relationship (SAR) studies. Researchers frequently search for "CAS 1245806-87-4 solubility" or "6-Bromo-2-pyridinecarboximidamide synthesis," reflecting its relevance in optimizing reaction conditions. The compound’s hydrochloride salt form enhances stability, a critical factor for API (Active Pharmaceutical Ingredient) development.

In the context of AI-driven drug discovery, 6-Bromo-2-pyridinecarboximidamide Hydrochloride is often explored for its potential in machine learning-based molecular modeling. Queries like "pyridine derivatives in drug design" or "halogenated heterocycles" align with trends in computational chemistry. Its bromine substituent facilitates further functionalization, enabling cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig animations.

From an industrial perspective, the compound’s role in green chemistry initiatives is noteworthy. Manufacturers prioritize "CAS 1245806-87-4 suppliers" and "sustainable synthesis routes," emphasizing eco-friendly protocols. Analytical techniques like HPLC and NMR are essential for quality control, ensuring compliance with GMP standards.

Emerging applications include its use in bioconjugation and proteomics, where its reactive groups serve as handles for labeling biomolecules. The rise of "click chemistry" and "small-molecule probes" further underscores its utility. Storage recommendations typically involve anhydrous conditions to prevent degradation, a detail frequently queried by laboratory professionals.

In summary, 6-Bromo-2-pyridinecarboximidamide Hydrochloride (CAS 1245806-87-4) bridges fundamental research and industrial innovation. Its adaptability to catalytic transformations and alignment with drug discovery pipelines solidify its importance in modern chemistry. Future directions may explore its nanomaterial integration or biocompatibility, addressing interdisciplinary challenges.

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